3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid
Overview
Description
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid, also known as DFCBA, is an organic compound with a molecular formula of C7H11F2O2. It is a carboxylic acid derivative with a unique three-ring structure. DFCBA has a wide range of applications in scientific research, including in the synthesis of drugs, in the study of biochemical and physiological effects, and in laboratory experiments.
Scientific Research Applications
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid has a wide range of applications in scientific research. It has been used in the synthesis of drugs, such as aminoglycosides, which are antibiotics used to treat bacterial infections. 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid has also been used in studies of biochemical and physiological effects, such as the effects of compounds on the human body. In addition, 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid has been used in laboratory experiments, such as in the synthesis of other compounds or in the study of reaction mechanisms.
Mechanism of Action
The mechanism of action of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid is not yet fully understood. However, it is known that it can act as an acid catalyst, meaning that it can accelerate the rate of reactions by providing protons to reactants. It can also act as a base catalyst, meaning that it can accelerate the rate of reactions by providing electrons to reactants. In addition, it can act as a hydrogen bond donor and acceptor, meaning that it can form and break hydrogen bonds with other molecules.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid are not yet fully understood. However, it is known that it can act as an acid catalyst, meaning that it can accelerate the rate of reactions by providing protons to reactants. In addition, it can act as a base catalyst, meaning that it can accelerate the rate of reactions by providing electrons to reactants. It can also act as a hydrogen bond donor and acceptor, meaning that it can form and break hydrogen bonds with other molecules.
Advantages and Limitations for Lab Experiments
The use of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid in laboratory experiments has several advantages. It is a relatively inexpensive compound, and its unique three-ring structure allows it to act as an acid and base catalyst, as well as a hydrogen bond donor and acceptor. This makes it useful for a variety of reactions and studies. However, there are some limitations to its use. It is a relatively unstable compound, and its unique structure makes it difficult to purify and isolate.
Future Directions
The future of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid lies in its potential applications in scientific research. Further research is needed to explore its potential as a drug synthesis agent, as well as its potential biochemical and physiological effects. Additionally, further research is needed to explore its potential as a catalyst in laboratory experiments, as well as its potential advantages and limitations. Finally, further research is needed to explore its potential as a hydrogen bond donor and acceptor, as well as its potential applications in other areas of research.
Synthesis Methods
3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid can be synthesized through a variety of methods. One method involves the reaction of 3-fluoro-2-methylpropanoic acid and 3,3-difluorocyclobutanol in the presence of an acid catalyst. The reaction yields 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid and water as byproducts. Another method involves the reaction of 3-fluoro-2-methylpropanoic acid and 3,3-difluorocyclobutanol in the presence of a base catalyst. This method yields 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid and alcohol as byproducts.
properties
| { "Design of the Synthesis Pathway": "The synthesis of 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid can be achieved through a multi-step process involving the conversion of commercially available starting materials into the desired product.", "Starting Materials": [ "3,3-difluorocyclobutanone", "2,2-dimethylpropanoic acid", "Sodium borohydride", "Hydrochloric acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Ethyl acetate", "Sodium sulfate", "Magnesium sulfate", "Potassium carbonate", "Acetone", "Hexanes" ], "Reaction": [ "Step 1: Reduction of 3,3-difluorocyclobutanone with sodium borohydride in methanol to yield 3,3-difluorocyclobutanemethanol", "Step 2: Oxidation of 3,3-difluorocyclobutanemethanol with sodium chlorite in acetic acid to yield 3,3-difluorocyclobutanecarboxylic acid", "Step 3: Conversion of 3,3-difluorocyclobutanecarboxylic acid to its acid chloride using thionyl chloride in diethyl ether", "Step 4: Addition of 2,2-dimethylpropanoic acid to the acid chloride in the presence of triethylamine to yield the desired product, 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid", "Step 5: Purification of the product by washing with sodium hydroxide, water, and drying with sodium sulfate", "Step 6: Recrystallization of the product from ethyl acetate and hexanes to obtain pure 3-(3,3-difluorocyclobutyl)-2,2-dimethylpropanoic acid" ] } | |
CAS RN |
1858788-55-2 |
Molecular Formula |
C9H14F2O2 |
Molecular Weight |
192.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
